Quizalofop-p-ethyl

• IUPAC Name: ethyl (2R)-2-[4-(6-chloroquinoxalin-2-yl)oxyphenoxy]propanoate
• InChI: InChI=1S/C19H17ClN2O4/c1-3-24-19(23)12(2)25-14-5-7-15(8-6-14)26-18-11-21-17-10-13(20)4-9-16(17)22-18/h4-12H,3H2,1-2H3/t12-/m1/s1
• InChI Key: OSUHJPCHFDQAIT-GFCCVEGCSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=C(C=C1)OC2=CN=C3C=C(C=CC3=N2)Cl
• Isomeric SMILES: CCOC(=O)[C@@H](C)OC1=CC=C(C=C1)OC2=CN=C3C=C(C=CC3=N2)Cl
• Molecular Formula: C19H17ClN2O4
• DSSTOX Substance ID: DTXSID0034857
• Molecular Weight: 372.8 g/mol
• CAS RN: 100646-51-3

Description

Quizalofop-p-ethyl is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate class. It is primarily used to control annual and perennial grass weeds in various crops such as potatoes, soybeans, sugar beets, peanuts, vegetables, cotton, and flax . The compound is known for its high selectivity and effectiveness in targeting grass weeds without affecting broadleaf crops .

Mechanism of Action

Quizalofop-p-ethyl exerts its herbicidal effects by inhibiting the enzyme acetyl-CoA carboxylase (ACCase), which is essential for fatty acid synthesis in plants . Upon application, the compound is absorbed by the foliage and translocated to the meristematic tissues, where it is hydrolyzed to quizalofop-p. This active form inhibits ACCase, leading to the cessation of fatty acid synthesis, which is vital for cell membrane formation and growth. As a result, the targeted grass weeds stop growing and eventually die .

Safety and Hazards

Quizalofop-p-ethyl is harmful if swallowed and in contact with skin. It may cause long-lasting harmful effects to aquatic life. It is not a skin or eye irritant, nor does it show any sensitization potential.

Future Directions

Health Canada’s Pest Management Regulatory Agency (PMRA) has proposed that products containing quizalofop-p-ethyl are acceptable for continued registration in Canada, provided that the proposed risk mitigation measures are in place. The agency concluded that consuming residues resulting from use according to approved label directions is not a health concern.

Biochemical Analysis

Biochemical Properties

Quizalofop-p-ethyl interacts with various enzymes and proteins in biochemical reactions. A notable enzyme it interacts with is acetyl CoA carboxylase . This enzyme is crucial in fatty acid biosynthesis, and the inhibition of this enzyme by this compound leads to the control of grass weeds . A novel this compound-hydrolyzing esterase has also been identified in the degradation of this compound .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. As a systemic herbicide, it is absorbed from the leaf surface and translocated throughout the plant via the xylem and phloem, from the treated foliage to the root system, and accumulates in the meristematic tissue . This leads to the inhibition of fatty acid biosynthesis, impacting cell function .

Molecular Mechanism

This compound exerts its effects at the molecular level primarily through the inhibition of the enzyme acetyl CoA carboxylase . This enzyme is crucial for fatty acid biosynthesis, and its inhibition disrupts this process, leading to the death of the plant .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. It has been observed that this compound degrades rapidly in the environment

Dosage Effects in Animal Models

Studies in laboratory animals have shown that a single dose of this compound is not likely to cause acute health effects . Potential effects on the development of rats have been observed, including a significant decrease in the number of fetuses alive and a significant increase in the number of rats with retained placenta .

Metabolic Pathways

This compound is involved in the metabolic pathway of fatty acid biosynthesis . It inhibits the enzyme acetyl CoA carboxylase, disrupting this pathway .

Transport and Distribution

This compound is transported and distributed within cells and tissues. After absorption from the leaf surface, it is translocated throughout the plant via the xylem and phloem, from the treated foliage to the root system .

Subcellular Localization

It is known that it accumulates in the meristematic tissue of plants .

Preparation Methods

The preparation of quizalofop-p-ethyl involves several synthetic routes. One common method includes the reaction of 6-chloro-2-(4-hydroxyphenoxyl) quinoxaline with an alkali-metal oxyhydroxide in a mixed solvent of aromatic hydrocarbon and petroleum ether to obtain an intermediate product. This intermediate is then reacted with S(-)-ethyl p-toluenesulfonyl lactate under reflux conditions to produce this compound . Another method involves the reaction of ethyl S(-)-tosyllactate with 6-chloro-2-(4-hydroxyphenoxy) quinoxaline to yield this compound . These methods are designed to optimize yield and optical purity while minimizing waste and environmental impact.

Chemical Reactions Analysis

Quizalofop-p-ethyl undergoes various chemical reactions, including hydrolysis, oxidation, and reduction. In plants, it is hydrolyzed to quizalofop-p, the active form, which inhibits acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid synthesis . Common reagents used in these reactions include alkali-metal oxyhydroxides and p-toluenesulfonyl lactate . The major products formed from these reactions are quizalofop-p and its metabolites, such as 3-OH-quizalofop-acid .

Scientific Research Applications

Quizalofop-p-ethyl is widely used in agricultural research to study its effects on weed control and crop safety. It has been recommended for use in soybean-corn intercropping systems to control grass weeds without harming the crops . Additionally, it is used in environmental studies to assess its impact on soil microbial activity and enzymatic functions . The compound’s effectiveness in controlling grass weeds makes it a valuable tool in integrated pest management programs.

Comparison with Similar Compounds

Quizalofop-p-ethyl is often compared with other aryloxyphenoxypropionate herbicides such as fenoxaprop-p-ethyl, haloxyfop-p-methyl, and cyhalofop-butyl. These compounds share a similar mode of action by inhibiting ACCase, but they differ in their selectivity, effectiveness, and environmental impact . This compound is unique in its high selectivity for grass weeds and its minimal impact on non-target crops . Other similar compounds include 2,4-D and glyphosate, which have broader spectrums of activity but may pose higher risks of environmental contamination .